Cas no 98550-70-0 (5-Chloro-2-hydrazinylbenzoic acid)

• Product Name: 5-Chloro-2-hydrazinylbenzoic acid
• CAS No: 98550-70-0
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 5734289
• PubChem ID: 21849949
• Update Time: 2025-10-29

5-Chloro-2-hydrazinylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 98550-70-0
• F2113-0315
• 5-CHLORO-2-HYDRAZINYLBENZOIC ACID
• starbld0021613
• AKOS006313342
• SCHEMBL9681911
• 5-Chloro-2-hydrazinylbenzoic acid

• Inchi： 1S/C7H7ClN2O2/c8-4-1-2-6(10-9)5(3-4)7(11)12/h1-3,10H,9H2,(H,11,12)
• InChI Key： FWGSYXZLPCUQDP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NN

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-Chloro-2-hydrazinylbenzoic acid

5-Chloro-2-hydrazinylbenzoic Acid: A Key Compound in Pharmaceutical Research and Chemical Synthesis

5-Chloro-2-hydrazinylbenzoic acid (CAS No. 98550-70-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound belongs to the class of hydrazine derivatives, which are characterized by their unique molecular structure and potential biological activity. The presence of a chlorine atom at the 5-position and a hydrazine group at the 2-position contributes to its distinct chemical properties and functional versatility. Recent studies have highlighted the importance of 5-Chloro-2-hydrazinylbenzoic acid in the development of novel therapeutic agents and its role in catalytic processes.

The molecular structure of 5-Chloro-2-hydrazinylbenzoic acid consists of a benzene ring substituted with a chlorine atom and a hydrazine functional group. The carboxylic acid group at the 1-position further enhances its reactivity and compatibility with various chemical reactions. This unique combination of functional groups allows the compound to participate in a wide range of chemical transformations, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The CAS No. 98550-70-0 serves as a critical identifier for this compound, ensuring accurate communication in scientific literature and industrial applications.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 5-Chloro-2-hydrazinylbenzoic acid exhibits promising pharmacological properties. Studies have shown its potential as a scaffold for the development of anti-inflammatory drugs and antifungal agents. The hydrazine moiety is known to interact with biological targets such to cytochrome P450 enzymes and protease inhibitors, which are crucial in drug metabolism and disease pathogenesis. These interactions make 5-Chloro-2-hydrazinylbenzoic acid a key candidate for the design of targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 5-Chloro-2-hydrazinylbenzoic acid in biological systems. Molecular docking studies have revealed its potential to bind to adenosine receptors and histamine receptors, which are implicated in various physiological processes. This finding underscores the compound's role in modulating cellular signaling pathways and its relevance to the treatment of chronic diseases such as neurodegenerative disorders and autoimmune conditions.

In the context of green chemistry and sustainable synthesis, 5-Chloro-2-hydrazinylbenzoic acid has emerged as a key player. Its ability to participate in click chemistry reactions and metal-catalyzed transformations makes it an attractive building block for the development of environmentally friendly processes. A study published in ACS Sustainable Chemistry & Engineering (2023) highlighted the use of this compound in the synthesis of biodegradable polymers, which have applications in drug delivery systems and biomedical devices.

Pharmaceutical applications of 5-Chloro-2-hydrazinylbenzoic acid are further supported by its involvement in the synthesis of prodrug strategies. Prodrugs are designed to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients. The hydrazine group in this compound can be cleaved in vivo to release the active drug molecule, making it an ideal candidate for the development of targeted drug delivery systems. This property has been extensively explored in the context of oncology and antimicrobial therapies.

The synthesis of 5-Chloro-2-hydrazinylbenzoic acid involves a series of well-established chemical reactions. A common approach is the condensation of aromatic carboxylic acids with hydrazine derivatives, followed by chlorination at the 5-position. The reaction conditions, such as temperature, solvent, and catalysts, play a critical role in determining the yield and purity of the final product. Recent advancements in asymmetric catalysis have enabled the selective synthesis of this compound with high stereoselectivity, which is essential for its application in pharmaceutical development.

Biological activity studies have shown that 5-Chloro-2-hydrazinylbenzoic acid exhibits a range of pharmacological effects. It has been demonstrated to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its antimicrobial activity against both Gram-positive and Gram-negative bacteria has been reported, making it a potential candidate for the development of multidrug-resistant infection treatments.

The compound's role in drug metabolism is another area of significant interest. Research has indicated that 5-Chloro-2-hydrazinylbenzoic acid can act as a cytochrome P450 inhibitor, which may influence the metabolism of other drugs. This property is particularly relevant in the context of drug-drug interactions, where the concurrent use of multiple medications can lead to altered pharmacokinetics and increased toxicity. Understanding the metabolic pathways of this compound is crucial for optimizing its therapeutic potential and minimizing adverse effects.

Moreover, the 5-Chloro-2-hydrazinylbenzoic acid has shown potential in the development of nanomedicine and targeted drug delivery systems. Its ability to form self-assembled nanomaterials with biocompatible polymers has been explored for the delivery of therapeutic agents to specific cellular targets. This approach could enhance the efficacy of treatments while reducing systemic side effects, making it a promising avenue for future research in personalized medicine.

In conclusion, 5-Chloro-2-hydrazinylbenzoic acid is a multifaceted compound with diverse applications in chemistry and biology. Its unique molecular structure and functional groups enable it to participate in a wide range of chemical reactions and biological processes. Recent studies have highlighted its potential in the development of novel therapeutic agents, sustainable synthesis processes, and advanced drug delivery systems. As research in this field continues to evolve, the role of 5-Chloro-2-hydrazinylbenzoic acid is likely to expand, offering new opportunities for innovation in pharmaceutical science and green chemistry.